![molecular formula C20H20O10S B1237456 Torvanol A](/img/structure/B1237456.png)
Torvanol A
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Overview
Description
Torvanol a belongs to the class of organic compounds known as 6-o-methylated isoflavonoids. These are isoflavonoids with methoxy groups attached to the C6 atom of the isoflavonoid backbone. Isoflavonoids are natural products derived from 3-phenylchromen-4-one. This compound is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, this compound is primarily located in the cytoplasm. Outside of the human body, this compound can be found in fruits. This makes this compound a potential biomarker for the consumption of this food product.
Scientific Research Applications
Antiviral Properties
Torvanol A, an isoflavonoid sulfate, has demonstrated significant antiviral activity. A study isolated this compound from Solanum torvum fruits and found it exhibited potent antiviral effects against herpes simplex virus type 1. This compound showed no cytotoxicity against various cell lines, highlighting its potential as a safe antiviral agent (Arthan et al., 2002).
Antidepressant and Anxiolytic Effects
This compound has been studied for its effects on mental health, specifically its antidepressant and anxiolytic properties. Research involving animal models indicated that this compound can significantly reduce immobility periods in tests, suggesting potential antidepressant effects. It also showed anxiolytic effects, as evidenced by increased time spent in open arms during tests. The study suggests the involvement of noradrenergic, dopaminergic, serotonergic, and GABAergic mechanisms in these effects (Mohan et al., 2013).
Potential Against COVID-19
In the context of the COVID-19 pandemic, this compound has been studied for its potential as an antiviral agent against SARS-CoV-2. An in silico study investigated the effectiveness of compounds from Solanum torvum, including this compound, against COVID-19. This study identified this compound as a promising candidate for further research into treatments for COVID-19 due to its good docking score and protein-ligand interaction (Vaithilingam et al., 2021).
properties
Molecular Formula |
C20H20O10S |
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Molecular Weight |
452.4 g/mol |
IUPAC Name |
(E)-3-[4-hydroxy-3-methoxy-5-(6-methoxy-4-sulfooxy-3,4-dihydro-2H-chromen-3-yl)phenyl]prop-2-enoic acid |
InChI |
InChI=1S/C20H20O10S/c1-27-12-4-5-16-14(9-12)20(30-31(24,25)26)15(10-29-16)13-7-11(3-6-18(21)22)8-17(28-2)19(13)23/h3-9,15,20,23H,10H2,1-2H3,(H,21,22)(H,24,25,26)/b6-3+ |
InChI Key |
XKGLTSPFQHSIDD-ZZXKWVIFSA-N |
Isomeric SMILES |
COC1=CC2=C(C=C1)OCC(C2OS(=O)(=O)O)C3=C(C(=CC(=C3)/C=C/C(=O)O)OC)O |
SMILES |
COC1=CC2=C(C=C1)OCC(C2OS(=O)(=O)O)C3=C(C(=CC(=C3)C=CC(=O)O)OC)O |
Canonical SMILES |
COC1=CC2=C(C=C1)OCC(C2OS(=O)(=O)O)C3=C(C(=CC(=C3)C=CC(=O)O)OC)O |
synonyms |
torvanol A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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